Cas no 1267246-44-5 (2-Chloro-4,6-dimethoxyaniline)

• Product Name: 2-Chloro-4,6-dimethoxyaniline
• CAS No: 1267246-44-5
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 6342932
• PubChem ID: 82123975
• Update Time: 2025-08-05

2-Chloro-4,6-dimethoxyaniline Chemical and Physical Properties

Names and Identifiers

• EN300-1877851
• TERT-BUTYL 4-(5-HYDROXYPENTYL)-1-PIPERAZINECARBOXYLATE
• 1267246-44-5
• F94794
• tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate
• 2-Chloro-4,6-dimethoxyaniline

• MDL： MFCD01567107
• Inchi： 1S/C14H28N2O3/c1-14(2,3)19-13(18)16-10-8-15(9-11-16)7-5-4-6-12-17/h17H,4-12H2,1-3H3
• InChI Key： AAALZLRQQQGASP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCCCCO)CC1)=O

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53Ų

Additional information on 2-Chloro-4,6-dimethoxyaniline

Comprehensive Overview of 2-Chloro-4,6-dimethoxyaniline (CAS No. 1267246-44-5)

2-Chloro-4,6-dimethoxyaniline (CAS No. 1267246-44-5) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and material science. This compound is characterized by its unique molecular structure, which includes a chloro group and two methoxy groups attached to an aniline backbone. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 2-Chloro-4,6-dimethoxyaniline is C₉H₁₁ClNO₂, and its molecular weight is approximately 198.64 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in a wide range of chemical reactions and processes.

In the realm of pharmaceutical research, 2-Chloro-4,6-dimethoxyaniline has been explored as a key intermediate in the synthesis of several bioactive compounds. Recent studies have highlighted its potential in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to synthesize new derivatives with enhanced anti-inflammatory properties. These derivatives have shown promising results in preclinical studies, demonstrating significant efficacy in reducing inflammation without causing major side effects.

Beyond its applications in pharmaceuticals, 2-Chloro-4,6-dimethoxyaniline has also found utility in the field of material science. Its unique electronic properties make it a suitable candidate for the synthesis of conductive polymers and organic semiconductors. A study published in the Journal of Materials Chemistry A reported the use of this compound to create highly conductive polymer blends that exhibit excellent stability and performance under various environmental conditions. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 2-Chloro-4,6-dimethoxyaniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the nitration of 2-chloro-4,6-dimethoxytoluene followed by reduction to form the desired aniline derivative. Another approach involves the reaction of 2-chloro-4,6-dimethoxyphenylamine with appropriate reagents to introduce the desired functional groups. The choice of synthetic route often depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, it is important to note that while 2-Chloro-4,6-dimethoxyaniline is not classified as a hazardous substance under current regulations, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

The market demand for 2-Chloro-4,6-dimethoxyaniline has been steadily increasing due to its diverse applications across multiple industries. Key players in the chemical industry are investing in research and development to optimize production processes and explore new applications for this compound. For example, companies like Merck KGaA and Sigma-Aldrich are actively involved in the commercialization of high-purity forms of this compound for use in specialized applications.

In conclusion, 2-Chloro-4,6-dimethoxyaniline (CAS No. 1267246-44-5) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical properties make it an invaluable intermediate in synthetic chemistry, pharmaceutical research, and material science. As ongoing research continues to uncover new applications and improve synthesis methods, the importance of this compound is likely to grow even further.